4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-(difluoromethyl)-2-methylsulfanyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C14H16F2N6S/c1-23-14-19-10(12(15)16)9-11(20-14)21-5-7-22(8-6-21)13-17-3-2-4-18-13/h2-4,9,12H,5-8H2,1H3
• InChI Key: IHKKFEPRQQHCJO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CC=N3)C(F)F
• Molecular Formula: C14H16F2N6S
• Molecular Weight: 338.38 g/mol
• CAS No.: 2640935-22-2

Description

The compound 4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is a pyrimidine derivative featuring a trifunctional scaffold:

• Position 4: A difluoromethyl (-CF₂H) group, which enhances metabolic stability and lipophilicity compared to non-fluorinated analogs .
• Position 6: A piperazine ring substituted with a pyrimidin-2-yl moiety, enabling hydrogen bonding and π-π stacking interactions in biological targets .

While direct pharmacological data for this compound is absent in the provided evidence, its structural features align with pyrimidine derivatives studied for antimicrobial, anticancer, and kinase-inhibitory activities .

Biological Activity

4-(Difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is a complex organic compound known for its unique structural features, including a difluoromethyl group and a piperazine moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer research.

Structural Characteristics

The compound's structure can be summarized as follows:

Property	Details
Molecular Formula	C15H18F2N6S
Molecular Weight	352.4 g/mol
IUPAC Name	4-(difluoromethyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
Canonical SMILES	CC1=NC(=NC=C1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC

Biological Activity Overview

Research indicates that 4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine exhibits several biological activities:

• Antimicrobial Properties : Preliminary studies suggest that the compound may exhibit antimicrobial effects against various pathogens, potentially through interference with bacterial cell wall synthesis or protein synthesis pathways.
• Anticancer Activity : The compound has been investigated for its anticancer properties, with studies indicating that it may inhibit specific cancer cell lines by targeting molecular pathways involved in cell proliferation and apoptosis.
• Receptor Modulation : The piperazine component is known to modulate receptor activity, which can be beneficial in therapeutic contexts, particularly in the treatment of neurological disorders.

The proposed mechanism of action for this compound involves interaction with biological macromolecules such as proteins and nucleic acids. The difluoromethyl group enhances metabolic stability and binding affinity, while the piperazine and methylsulfanyl groups may influence pharmacokinetic properties, enhancing efficacy and reducing toxicity.

Study on Anticancer Activity

A recent study explored the effects of this compound on human cancer cell lines. The results indicated a significant reduction in cell viability at concentrations as low as 10 µM, with an IC50 value determined to be approximately 25 µM against breast cancer cells. This suggests that the compound may serve as a lead in developing new anticancer therapies.

Antimicrobial Testing

In another investigation, the antimicrobial activity of the compound was assessed against strains of Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was found to be 32 µg/mL for both strains, indicating promising potential for further development as an antibacterial agent.

The synthesis of 4-(difluoromethyl)-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine typically involves multiple steps:

• Formation of Pyrimidine Core : A condensation reaction between β-dicarbonyl compounds and guanidine derivatives.
• Introduction of Difluoromethyl Group : Utilization of difluoromethylating agents such as difluoromethyl iodide.
• Attachment of Piperazine and Methylsulfanyl Groups : These groups are introduced through substitution reactions under optimized conditions.

Comparison with Similar Compounds

Substituent Variations on the Pyrimidine Core

The following table highlights key analogs and their substituent profiles:

Compound Name	Substituents (Positions)	Molecular Formula	Key Features/Applications	Reference
Target Compound	-CF₂H (4), -SMe (2), pyrimidin-2-yl-piperazine (6)	C₁₄H₁₅F₂N₇S	Potential kinase inhibition
4-(Difluoromethyl)-2-(ethylsulfonyl)-6-(4-fluorophenyl)pyrimidine	-CF₂H (4), -SO₂Et (2), -Ph-F (6)	C₁₃H₁₁F₃N₂O₂S	High purity (95%); sulfonyl group enhances reactivity
4-Chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	-Cl (4,6), -SMe (2,6), piperazine (6)	C₁₄H₁₆Cl₂N₆S₂	Dual methylsulfanyl groups; chlorinated core
4-(Trifluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(pyrazol-1-yl)pyrimidine	-CF₃ (4), -C₆H₃(OMe)₂ (6), pyrazole (2)	C₁₆H₁₃F₃N₄O₂	Antioxidant/antibacterial activity

Key Observations :

• Electron-Withdrawing Groups : The difluoromethyl group in the target compound offers a balance between lipophilicity and metabolic stability compared to trifluoromethyl (-CF₃) analogs, which are more electronegative but prone to slower metabolic clearance .
• Sulfur-Containing Groups : Methylsulfanyl (-SMe) in the target compound contrasts with ethylsulfonyl (-SO₂Et) in analogs . Sulfonyl groups typically increase solubility but reduce membrane permeability compared to thioethers.
• Piperazine Linkers: The pyrimidin-2-yl-piperazine moiety in the target compound is structurally distinct from morpholino or phenylpiperazine derivatives, which are associated with varied receptor binding profiles .